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Cat. No.: B12641461 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 2,3,3-Trimethylheptane

Introduction to 2,3,3-Trimethylheptane
2,3,3-Trimethylheptane is a saturated aliphatic hydrocarbon with the chemical formula

C10H22 and a molecular weight of 142.28 g/mol .[1][2] Its structure consists of a seven-carbon

heptane chain with three methyl group substituents. As a member of the alkane family, it is a

colorless liquid and is likely used as an organic solvent for extraction, separation, and dilution

of other organic compounds, or as a component in fuels due to its high calorific value and

flammability.[3] The limited specific toxicological and safety data available for 2,3,3-
trimethylheptane necessitates a thorough evaluation of its potential hazards based on its

chemical properties and data from isomeric and structurally related compounds. This guide

provides a comprehensive overview of the known and anticipated safety considerations for

researchers, scientists, and drug development professionals handling this compound.

Section 1: Hazard Identification and Classification
While specific GHS classification for 2,3,3-trimethylheptane is not readily available, a hazard

assessment based on its isomeric compounds, such as 3,3,5-trimethylheptane and 2,3,5-

trimethylheptane, suggests that it should be treated as a hazardous substance.[4][5] The

primary concerns are its flammability and the potential for severe health effects upon ingestion

and inhalation.

Likely GHS Hazard Classification:
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Flammable Liquids, Category 3 (H226): Based on the flashpoint of its isomer 2,3,5-

trimethylheptane (41.9°C), it is expected to be a flammable liquid and vapor.[4][5]

Aspiration Hazard, Category 1 (H304): If swallowed, it may be fatal if it enters the airways.[4]

Skin Irritation, Category 2 (H315): May cause skin irritation upon prolonged or repeated

contact.[6]

Specific Target Organ Toxicity - Single Exposure, Category 3 (H336): Vapors may cause

drowsiness or dizziness.[6]

Anticipated GHS Hazards

2,3,3-Trimethylheptane CAS: 52896-93-2
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Caption: Anticipated GHS hazard classification for 2,3,3-trimethylheptane.

Section 2: Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2,3,3-
trimethylheptane. Understanding these properties is crucial for assessing its behavior and
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potential hazards in a laboratory setting.

Property Value Source

Molecular Formula C10H22 [1][2]

Molecular Weight 142.28 g/mol [1][7]

CAS Number 52896-93-2 [1][2]

Appearance Colorless liquid [3]

Boiling Point ~157-159 °C [3]

Density ~0.74 g/mL [3]

Flash Point
~41.9 °C (estimated from

isomer)
[5]

Vapor Pressure
3.48 mmHg at 25°C (for

isomer)
[5]

Solubility
Soluble in organic solvents

(alcohols, ethers)
[3]

Octanol/Water Partition

Coefficient (logPoct/wat)
3.859 (calculated) [7]

Section 3: Safe Handling and Storage Protocols
Due to its flammability and potential health hazards, strict adherence to safety protocols during

handling and storage is imperative.

Experimental Protocol: Safe Handling Workflow
Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood to minimize

inhalation exposure.

Ensure that an emergency eyewash station and safety shower are readily accessible.
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Ignition Source Control:

Eliminate all potential ignition sources from the work area, including open flames, hot

surfaces, and sparks.[4]

Use explosion-proof electrical and lighting equipment.[4]

Ground and bond all containers and receiving equipment to prevent static discharge.[4][5]

Employ non-sparking tools for all operations.[4][5]

Personal Protective Equipment (PPE):

Don appropriate PPE before handling the substance (see Section 4 for details).

Dispensing and Use:

When transferring the liquid, pour slowly to minimize splashing and vapor generation.

Keep containers tightly closed when not in use.[4]

Post-Handling:

Wash hands thoroughly with soap and water after handling.

Decontaminate the work area and any equipment used.
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Caption: A generalized workflow for the safe handling of 2,3,3-trimethylheptane.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][8]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b12641461?utm_src=pdf-body-img
https://www.benchchem.com/product/b12641461?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR2380_msds.pdf
https://datasheets.scbt.com/sc-286634.pdf
https://www.chembk.com/en/chem/2,3,3-Trimethylheptane
https://store.apolloscientific.co.uk/storage/msds/OR2380_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store separately from incompatible materials such as oxidizing agents and strong acids.[3][4]

The storage area should be designed for flammable liquids.

Section 4: Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.[9][10]

Skin Protection:

Wear compatible chemical-resistant gloves (e.g., nitrile or neoprene).[9]

A lab coat or chemical-resistant apron should be worn to protect clothing and skin.[11] For

tasks with a higher risk of splashing, a chemical-resistant suit may be necessary.[11]

Respiratory Protection:

If working outside of a fume hood or if ventilation is inadequate, use a NIOSH-approved

respirator with organic vapor cartridges.[5]

Section 5: Emergency Response Procedures
Prompt and correct response to emergencies such as spills, fires, or personnel exposure is

crucial.

First Aid Measures
Inhalation: Move the individual to fresh air.[4][8] If breathing is difficult, administer oxygen.[8]

Seek medical attention if symptoms persist.[8][12]

Skin Contact: Immediately remove all contaminated clothing.[4][8] Flush the affected skin

with plenty of water and soap.[4] Seek medical attention if irritation develops or persists.[4][8]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][12] Remove contact lenses if present and
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easy to do.[13] Seek immediate medical attention.[4][13]

Ingestion: Do NOT induce vomiting due to the high risk of chemical aspiration into the lungs,

which can be fatal.[4] If the person is conscious, rinse their mouth with water.[8] Seek

immediate medical attention.[4][12]

Fire Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide (CO2).[4]

Specific Hazards: The liquid and its vapor are flammable.[4] Vapors are heavier than air and

may travel a considerable distance to an ignition source and flash back.[4] Containers may

rupture violently if exposed to heat.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Immediately evacuate the area and remove all ignition sources.[4]

Ensure adequate ventilation. Avoid breathing vapors and contact with skin or eyes.[4]

Containment and Cleaning:

For small spills, absorb with an inert material such as vermiculite, sand, or earth.

Place the contaminated material into a suitable, labeled container for hazardous waste

disposal.[4]

For large spills, dike the area to prevent spreading.
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Caption: Workflow for responding to an accidental release of 2,3,3-trimethylheptane.

Section 6: Toxicological Profile
Specific toxicological data for 2,3,3-trimethylheptane is not available. However, based on

information from similar aliphatic hydrocarbons, the following effects can be anticipated:
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Acute Toxicity: Inhalation of high concentrations of vapors may cause central nervous system

(CNS) depression, with symptoms including dizziness, drowsiness, headache, and

incoordination.[3][14]

Aspiration Toxicity: As previously noted, this is a significant hazard. Swallowing the liquid can

lead to it entering the lungs, causing chemical pneumonitis, which can be fatal.[4][15]

Skin and Eye Irritation: Direct contact may cause mild to moderate skin and eye irritation.[6]

[14]

Chronic Toxicity: Long-term exposure information is not available, but repeated skin contact

may lead to dermatitis due to the defatting action of the solvent.

Given the lack of specific data, it is prudent to handle 2,3,3-trimethylheptane with the

assumption that it carries these risks and to minimize all routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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